Methyl 2-methoxy-1,8-naphthyridine-3-carboxylate

• Molecular Formula: C11H10N2O3
• Molecular Weight: 218.21 g/mol
• IUPAC Name: methyl 2-methoxy-1,8-naphthyridine-3-carboxylate
• InChI: InChI=1S/C11H10N2O3/c1-15-10-8(11(14)16-2)6-7-4-3-5-12-9(7)13-10/h3-6H,1-2H3
• InChI Key: JWRAUJQNFVVERX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C=CC=NC2=N1)C(=O)OC

Description

Methyl 2-methoxy-1,8-naphthyridine-3-carboxylate is a useful research compound. Its molecular formula is C11H10N2O3 and its molecular weight is 218.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 2-chloro-1,8-naphthyridine-3-carboxylate (104.0 mg, 0.44 mmol) was dissolved in anhydrous MeOH under N2. NaOMe (33.2 mg, 0.62 mmol) was added as a solution in MeOH. The mixture was refluxed for 15 h, and then it was allowed to cool. NH4Cl (sat) was added and the product extracted with EtOAc. The combined organic extracts were dried (MgSO4), filtered and concentrated to yield 102.0 mg (quant) of the title compound.